Luminescent iridium(iii) complexes as COX-2-specific imaging agents in cancer cells†

Chemical Communications Pub Date: 2017-01-16 DOI: 10.1039/C6CC08109F

Abstract

Two luminescent iridium(III) complexes, 1 and 2, were synthesized and evaluated for their ability to probe COX-2 in human cancer cells. This is the first application of iridium(III) complexes as imaging agents for COX-2. We demonstrate that complex 1 differentiates cancer cells from normal cells with high stability and low cytotoxicity.

Graphical abstract: Luminescent iridium(iii) complexes as COX-2-specific imaging agents in cancer cells
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